Cas no 929976-62-5 (3-bromo-4-methylpyridine-2,5-diamine)

3-bromo-4-methylpyridine-2,5-diamine structure
929976-62-5 structure
Product Name:3-bromo-4-methylpyridine-2,5-diamine
CAS No:929976-62-5
MF:C6H8BrN3
MW:202.051819801331
CID:1980552
PubChem ID:2734426
Update Time:2025-04-21

3-bromo-4-methylpyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-methylpyridine-2,5-diamine
    • 2,5-Diamino-3-bromo-4-picoline
    • SBB016915
    • PubChem5489
    • AC1MC140
    • KB-165215
    • DTXSID90370305
    • 929976-62-5
    • DB-079454
    • Inchi: 1S/C6H8BrN3/c1-3-4(8)2-10-6(9)5(3)7/h2H,8H2,1H3,(H2,9,10)
    • InChI Key: CNIHYCVCMNQBAV-UHFFFAOYSA-N
    • SMILES: BrC1C(N)=NC=C(C=1C)N

Computed Properties

  • Exact Mass: 200.99016Da
  • Monoisotopic Mass: 200.99016Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 64.9Ų
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